Cas no 2256744-15-5 (6-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine)
2256744-15-5 structure
Product Name:6-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine
CAS No:2256744-15-5
MF:C8H9N5
MW:182.233691930771
CID:6828383
PubChem ID:172404621
Update Time:2025-03-02
6-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine Chemical and Physical Properties
Names and Identifiers
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- CS-27622
- 2256744-15-5
- 6-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine
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- Inchi: 1S/C8H9N5/c1-6-4-13(5-10-6)8-3-2-7(9)11-12-8/h2-5H,1H3,(H2,9,11)/i1D3,2D,3D,4D,5D
- InChI Key: FHPZTOXJGAZZTK-AAYPNNLASA-N
- SMILES: N1(C([2H])=NC(C([2H])([2H])[2H])=C1[2H])C1=C([2H])C([2H])=C(N)N=N1
Computed Properties
- Exact Mass: 182.12973253Da
- Monoisotopic Mass: 182.12973253Da
- Isotope Atom Count: 7
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 69.6Ų
6-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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